Cas no 2171166-33-7 ((2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171166-33-7
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• CID: 5893882
• PubChem ID: 165574339
• Update Time: 2025-07-22

(2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171166-33-7
• EN300-1537420
• (2R,3S)-3-(benzyloxy)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C29H30N2O6/c1-18(27(32)31-26(28(33)34)19(2)36-16-20-10-4-3-5-11-20)30-29(35)37-17-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,18-19,25-26H,16-17H2,1-2H3,(H,30,35)(H,31,32)(H,33,34)/t18-,19-,26+/m0/s1
• InChI Key： IHKCOHUUROAHCG-LZJCXSABSA-N
• SMILES： O(C(N[C@@H](C)C(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21038668g/mol
• Monoisotopic Mass: 502.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171166-33-7)

Compound with the CAS number 2171166-33-7 and the product name (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate stereochemistry and functional groups present in its molecular structure make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a complex arrangement of chiral centers, specifically at the (2R,3S) positions. The presence of a benzyloxy group at the 3-position and an amino group modified with a fluorenylmethoxycarbonyl (Fmoc) moiety at the 2-position adds to its synthetic complexity and functional diversity. These features not only contribute to its unique chemical properties but also open up possibilities for its use in various biochemical pathways and interactions.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in the biological activity of many drugs, and compounds like this one, with well-defined stereochemical centers, are particularly valuable for studying enzyme-substrate interactions and developing enantioselective catalysts. The (2R,3S)-configuration of this compound suggests potential interactions with specific biological targets that may be influenced by its stereochemistry.

The benzyloxy group is a common pharmacophore found in many bioactive molecules. It can contribute to the solubility and stability of the compound while also influencing its binding affinity to biological targets. The Fmoc-amino group, on the other hand, is often used in peptide synthesis as a protecting group but can also serve as a functional handle for further chemical modifications. The combination of these groups in this compound suggests multiple avenues for exploration in drug design and development.

Recent studies have highlighted the importance of proline derivatives in pharmaceutical research due to their ability to mimic natural amino acids and influence protein folding. The propanamidobutanoic acid backbone of this compound shares structural similarities with proline derivatives, which are known for their role in enzyme inhibition and modulation of protein-protein interactions. This structural motif may contribute to the compound's potential as an inhibitor or modulator of specific enzymatic pathways.

The fluorenylmethoxycarbonyl (Fmoc) group is another key feature that warrants further investigation. Fmoc groups are widely used in solid-phase peptide synthesis but have also been explored for their potential applications in drug delivery systems and bioconjugation strategies. The presence of an Fmoc-amino group in this compound opens up possibilities for its use in peptidomimetic drug design or as a precursor for more complex bioconjugates.

From a synthetic chemistry perspective, this compound presents an intriguing challenge due to its complex stereochemistry and multiple functional groups. However, advances in asymmetric synthesis and catalytic methods have made it increasingly feasible to construct such molecules with high enantiomeric purity. Techniques such as chiral auxiliary-assisted synthesis, transition metal-catalyzed reactions, and biocatalytic methods have all contributed to the growing toolkit available for constructing complex chiral molecules like this one.

The potential applications of this compound extend beyond basic research into drug discovery. Its unique structural features make it a valuable tool for studying enzyme mechanisms, developing new synthetic methodologies, and exploring novel therapeutic strategies. For instance, its ability to interact with specific biological targets could make it useful as an inhibitor or modulator in therapeutic contexts where precise control over biological activity is required.

In conclusion, (2R,3S)-3-(benzyloxy)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171166-33-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple research areas. Its complex stereochemistry, functional diversity, and synthetic challenges make it a promising candidate for further investigation. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new therapeutic strategies and advancing our knowledge of biochemical pathways.